Cas no 2174001-48-8 (3,4-dichloro-5-iodobenzonitrile)

• Product Name: 3,4-dichloro-5-iodobenzonitrile
• CAS No: 2174001-48-8
• MF: C₇H₂Cl₂IN
• MW: 297.907951831818
• CID: 6054757
• PubChem ID: 136574702
• Update Time: 2025-07-23

3,4-dichloro-5-iodobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3,4-dichloro-5-iodobenzonitrile
• Benzonitrile, 3,4-dichloro-5-iodo-
• starbld0041388
• Z3070624389
• 2174001-48-8
• EN300-1695817
• AKOS034141640

• Inchi： 1S/C7H2Cl2IN/c8-5-1-4(3-11)2-6(10)7(5)9/h1-2H
• InChI Key： SCNSTYJJZRPONE-UHFFFAOYSA-N
• SMILES： C(#N)C1=CC(I)=C(Cl)C(Cl)=C1

Computed Properties

• Exact Mass: 296.86090g/mol
• Monoisotopic Mass: 296.86090g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 23.8Ų

Experimental Properties

• Density: 2.09±0.1 g/cm3(Predicted)
• Boiling Point: 305.5±42.0 °C(Predicted)

Additional information on 3,4-dichloro-5-iodobenzonitrile

3,4-Dichloro-5-Iodobenzonitrile: A Comprehensive Overview

3,4-Dichloro-5-iodobenzonitrile, also known by its CAS number 2174001-48-8, is a highly specialized organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a benzonitrile core substituted with chlorine and iodine atoms at specific positions. The presence of these halogens imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3,4-dichloro-5-iodobenzonitrile involves a series of carefully controlled reactions. Researchers have employed multi-step synthetic strategies, often involving nucleophilic substitution and electrophilic aromatic substitution reactions. The use of iodine as a substituent is particularly interesting due to its large atomic size and high electronegativity, which can significantly influence the electronic properties of the molecule. Recent studies have focused on optimizing the synthesis process to improve yield and purity, leveraging advanced catalytic systems and reaction conditions.

In terms of chemical properties, 3,4-dichloro-5-iodobenzonitrile exhibits remarkable stability under standard conditions. Its electronic structure makes it an excellent candidate for various chemical transformations. For instance, the cyano group (-CN) can act as an electron-withdrawing group, enhancing the reactivity of the aromatic ring towards electrophilic substitution. This property has been exploited in the development of novel pharmaceutical agents and advanced materials.

The application of 3,4-dichloro-5-iodobenzonitrile in pharmacology has been a focal point of recent research. Studies have demonstrated its potential as a lead compound in drug discovery programs targeting various diseases. For example, researchers have investigated its ability to inhibit key enzymes involved in cancer progression. The halogen substituents play a crucial role in modulating the molecule's bioavailability and pharmacokinetic properties.

In addition to its pharmacological applications, 3,4-dichloro-5-iodobenzonitrile has found utility in materials science. Its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices. Recent advancements have explored its integration into organic light-emitting diodes (OLEDs) and solar cells, where it contributes to enhanced device performance.

The environmental impact of 3,4-dichloro-5-iodobenzonitrile has also been a subject of scrutiny. Researchers have conducted extensive studies to assess its biodegradability and toxicity profiles. These studies are critical for ensuring that its use in industrial applications does not pose risks to ecosystems or human health.

In conclusion, 3,4-dichloro-5-iodobenzonitrile, with its CAS number 2174001-48-8, stands as a testament to the ingenuity of modern organic chemistry. Its versatile structure and unique properties continue to drive innovation across multiple disciplines. As research progresses, this compound is expected to unlock new possibilities in drug development, materials science, and beyond.